2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)oxy-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C15H17N3O/c1-9-7-10(2)18-15(17-9)19-13-8-11-5-3-4-6-12(11)14(13)16/h3-7,13-14H,8,16H2,1-2H3
• InChI Key: OTBCMQBOUIHTSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CC3=CC=CC=C3C2N)C
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine, also known as PNU-282987, is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR). This compound has garnered attention in scientific research due to its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and inflammation.

Scientific Research Applications

1. Insecticidal and Antibacterial Potential

The compound has shown potential in the field of pest control and antibacterial applications. A study by Deohate and Palaspagar (2020) explored the insecticidal and antibacterial activities of pyrimidine-linked pyrazole heterocyclics, which includes derivatives similar to the specified compound. These compounds were synthesized using microwave irradiative cyclocondensation and evaluated against specific insects and microorganisms, demonstrating notable biological activity (Deohate & Palaspagar, 2020).

2. Antifungal Applications

Research by Jafar et al. (2017) on derivatives of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine, closely related to the compound , revealed significant antifungal effects. These compounds were synthesized and tested against fungi like Aspergillus terreus and Aspergillus niger, displaying promising results in inhibiting fungal growth (Jafar et al., 2017).

3. Synthesis of Polyfunctional Fused Heterocyclic Compounds

The compound's derivatives have been used in synthesizing various polyfunctional fused heterocyclic compounds. A study by Hassaneen et al. (2003) demonstrated the reaction of similar compounds with different amines, leading to the creation of various heterocyclic compounds with potential applications in pharmaceuticals and materials science (Hassaneen et al., 2003).

4. Anticancer Activity

Compounds structurally related to 2-[(4,6-Dimethylpyrimidin-2-yl)oxy]-2,3-Dihydro-1H-Inden-1-Amine have been studied for their potential anticancer activities. Venkateshwarlu et al. (2014) synthesized a series of related compounds and evaluated their in vitro and in vivo antitumor/anticancer activities, finding some compounds to be effective against specific cancer cell lines (Venkateshwarlu et al., 2014).

Mechanism of Action

Target of Action

The primary targets of 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine are the orexin receptors , specifically orexin-1 (OX1) and orexin-2 (OX2) receptor subtypes . These receptors are a family of G protein-coupled receptors expressed throughout the central nervous system .

Mode of Action

This compound acts as an orexin receptor antagonist . It binds to the orexin receptors, inhibiting the action of orexin, a neuropeptide that regulates arousal, wakefulness, and appetite .

Biochemical Pathways

The compound’s antagonistic action on orexin receptors affects the regulation of the sleep/wake cycle . By inhibiting the activity of orexin, it can promote sleep and potentially treat disorders associated with sleep and wakefulness .

Pharmacokinetics

It is known to be an orally active compound

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the promotion of sleep . By antagonizing the orexin receptors, it can inhibit the arousal-promoting effects of orexin, thereby promoting sleep .